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Compound of Interest

Compound Name: 6-Azido-6-deoxy-l-galactose

CAS No.: 70932-63-7

Cat. No.: B3043023

Get Quote

Executive Summary
6-Azido-6-deoxy-L-galactose (often abbreviated as 6-Azidofucose or FucAz) is a premier

bioorthogonal probe used in glycobiology to monitor fucosylation dynamics. Structurally, it is an

analog of L-fucose (6-deoxy-L-galactose) where the C6 methyl group is functionalized with an

azide moiety. This modification allows the molecule to hijack the fucose salvage pathway,

resulting in the metabolic incorporation of an azide handle into cell-surface glycoconjugates.[1]

Once incorporated, the azide group serves as a chemical reporter, enabling detection via

Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC). This guide details the structural properties, synthesis protocols, and

metabolic bottlenecks that researchers must navigate to utilize this probe effectively.

Chemical Constitution & Properties[2][3]
Structural Analysis
The defining feature of 6-Azido-6-deoxy-L-galactose is the substitution of the hydroxyl group

at the C6 position of L-galactose (or the hydrogen atoms of the C6 methyl group of L-fucose)
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with an azido (-N₃) group. This small, bioorthogonal modification preserves the pyranose ring

conformation essential for enzyme recognition by fucose kinase (FUK) and fucosyltransferases

(FUTs).

Stereochemistry: The molecule adopts the L-galacto configuration. In solution, it equilibrates

between furanose and pyranose forms, but crystallographic data confirms it crystallizes solely

as α-L-galactopyranose in a chair conformation.[2]

Physicochemical Properties
Property Value Notes

IUPAC Name 6-Azido-6-deoxy-L-galactose
Synonyms: 6-Azidofucose,

FucAz

CAS Registry 70932-63-7

Molecular Formula C₆H₁₁N₃O₅

Molecular Weight 205.17 g/mol

Melting Point 135–138 °C Crystalline solid

Solubility Water, DMSO, Methanol Highly polar in free form

Stability Stable at -20°C
Light-sensitive (azide); Avoid

strong reducing agents

Bioorthogonality High

Inert to biological

amines/thiols; reacts with

alkynes

Synthesis Methodologies
Chemical Synthesis Strategy
While enzymatic routes exist, chemical synthesis from L-galactose is the standard for

producing high-purity reagents. The strategy relies on selective protection of the C1-C4

hydroxyls to expose C6 for nucleophilic substitution.

Protocol: Synthesis from L-Galactose
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Reagents: L-Galactose, Acetone, H₂SO₄, Tosyl Chloride (TsCl), Sodium Azide (NaN₃),

Trifluoroacetic Acid (TFA).

Protection (Acetonide Formation):

React L-galactose with acetone in the presence of catalytic H₂SO₄ or CuSO₄.

Product: 1,2:3,4-Di-O-isopropylidene-α-L-galactopyranose.

Mechanism:[1][3][4][5] Thermodynamic control favors the formation of the

thermodynamically stable di-acetonide, leaving the C6-OH free.

Activation (Tosylation):

Treat the intermediate with TsCl in pyridine.

Product: 6-O-Tosyl-1,2:3,4-di-O-isopropylidene-α-L-galactopyranose.

Critical Step: Ensure anhydrous conditions to prevent hydrolysis of the sulfonyl chloride.

Nucleophilic Substitution (Azidation):

React the tosylate with NaN₃ in DMF at 80–100°C.

Product: 6-Azido-6-deoxy-1,2:3,4-di-O-isopropylidene-α-L-galactopyranose.

Safety: Use a blast shield. Azides are potentially explosive; keep the C/N ratio in check

and avoid concentrating reaction mixtures to dryness if possible.

Deprotection (Hydrolysis):

Treat with aqueous TFA (90%) or acidic resin.

Final Product: 6-Azido-6-deoxy-L-galactose (FucAz).[6]

Enzymatic Considerations
Enzymatic synthesis using Fucose Kinase (FUK) and Fucose-1-phosphate guanylyltransferase

(FPGT) is possible but often reserved for generating the nucleotide-sugar donor (GDP-FucAz)
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directly for in vitro glycosylation assays.

Metabolic Engineering: The Fucose Salvage
Pathway[1][10]
The utility of FucAz relies on the cell's ability to process it through the Fucose Salvage

Pathway.[1] However, this pathway contains a significant kinetic bottleneck that researchers

must account for when designing experiments.

Pathway Logic & Bottleneck
The enzyme FPGT (Fucose-1-phosphate guanylyltransferase) is the rate-limiting step.

Research indicates that human FPGT is approximately 160-fold less efficient at processing C6-

modified fucose analogs compared to native fucose.[1] This inefficiency dictates that high

concentrations (50–200 µM) of the probe are often required for sufficient labeling.

Pathway Diagram
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Figure 1: The Fucose Salvage Pathway highlighting the FPGT bottleneck responsible for

reduced labeling efficiency of 6-azido analogs.

Experimental Protocol: Metabolic Labeling
Reagent Preparation
For intracellular labeling, the peracetylated form (Ac₄-6-Az-Gal) is preferred due to enhanced

membrane permeability. Intracellular esterases cleave the acetyl groups to release the free

sugar.

Labeling Workflow
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Cell Culture: Seed cells (e.g., HEK293, CHO, or Jurkat) to 70% confluency.

Pulse: Replace media with fresh media containing 50–200 µM Ac₄-6-Az-Gal.

Control: Treat a separate set of cells with DMSO vehicle only.

Duration: Incubate for 24–72 hours. The slow kinetics of FPGT require longer incubation

times than other metabolic probes (e.g., ManNAz).

Wash: Remove media and wash cells 3x with warm PBS to remove unincorporated sugar.

Click Reaction (CuAAC or SPAAC):

SPAAC (Copper-free): Incubate live cells with 10–50 µM DBCO-Fluorophore conjugate for

1 hour at 37°C. This preserves cell viability.

CuAAC (Copper-catalyzed): Fix cells (4% PFA) before reacting with Alkyne-Fluorophore,

CuSO₄, THPTA (ligand), and Sodium Ascorbate. Note: Copper is toxic to live cells.

Analysis: Analyze via Flow Cytometry or Confocal Microscopy.

Safety & Handling
Cytotoxicity
Warning: Peracetylated 6-azidofucose exhibits cytotoxicity in certain cell lines (e.g., Jurkat) at

high concentrations (>100 µM).

Mechanism: The rapid influx of acetylated sugars can deplete intracellular Acetyl-CoA pools

or overwhelm the proteasome due to the generation of aberrant proteins.

Mitigation: Perform a dose-response curve (10–200 µM) to determine the maximum non-

toxic concentration for your specific cell line.

Azide Hazards
While 6-Azido-6-deoxy-L-galactose is stable, organic azides with a C/N ratio < 3 are

potentially explosive. This molecule has a ratio of C₆/N₃ = 2.
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Storage: Store at -20°C, protected from light.

Disposal: Do not allow azide solutions to contact metal drains (forms explosive metal

azides). Quench with excess water or chemical reduction before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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